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Compound of Interest

Compound Name: 4-Nitrocatechol sulfate
CAS No.: 10485-66-2
Cat. No.: B1204417
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and
disposal of 4-Nitrocatechol sulfate (CAS No. 14528-64-4). Adherence to these procedures is
critical to ensure personal safety and proper management of this chemical in a laboratory
setting.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Nitrocatechol sulfate is a yellow crystalline powder that can cause skin, eye, and respiratory
tract irritation.[1][2][3] The toxicological properties of this material have not been fully
investigated, warranting cautious handling.[1]

Recommended Personal Protective Equipment:

A multi-layered approach to PPE is mandatory when handling 4-Nitrocatechol sulfate.
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PPE Category

Specification

Rationale

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1] A face
shield is recommended when

there is a risk of splashes.

Protects against dust particles
and splashes that can cause

serious eye irritation.[2][3]

Skin Protection

Wear appropriate protective
gloves to prevent skin
exposure.[1] Butyl rubber
gloves are generally
recommended for handling
nitro compounds.[4][5] A lab
coat or chemical-resistant

apron should be worn.[4]

Provides a barrier against
accidental skin contact, which

can cause irritation.[2][3]

Respiratory Protection

Use a dust mask type N95
(US) or follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149.[1][6] All
handling of the solid should
occur in a certified chemical
fume hood to minimize

inhalation exposure.[4]

Protects against inhalation of
dust, which may cause

respiratory tract irritation.[2][3]

[7]

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the

chemical's stability.

Handling Protocol:
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e Engineering Controls: Always handle 4-Nitrocatechol sulfate in a well-ventilated area,
preferably within a certified chemical fume hood, to keep airborne concentrations low.[1][4]

e Minimize Dust Generation: Handle the solid carefully to avoid generating dust.[1][7] Use a
spatula that minimizes aerosolization when transferring the powder.

» Personal Hygiene: Wash hands thoroughly after handling.[1][7] Do not eat, drink, or smoke in
the work area.[7]

e Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

» Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][7]
Storage Protocol:

o Container: Store in a tightly closed container.[1][7]

» Conditions: Keep in a cool, dry, and well-ventilated area.[1] It is recommended to store
refrigerated, below 4°C (39°F), or at -20°C for long-term stability.[1][6][8]

e Incompatibilities: Store away from incompatible substances such as strong oxidizing agents.

[1]

Disposal Plan

Dispose of 4-Nitrocatechol sulfate and its containers in accordance with all applicable local,
state, and federal regulations.

Waste Disposal Protocol:

» Containerization: Collect waste material in a suitable, labeled container.[1] Do not mix with
other waste streams.

e Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

o Spill Cleanup: In case of a spill, clean it up immediately, observing all safety precautions.[1]
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o For dry spills, sweep up the material, avoiding dust generation, and place it into a suitable
container for disposal.[1][7]

o Provide adequate ventilation during cleanup.[1]

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of
this material. Do not discharge it into sewers or waterways.

Visualized Workflows

Handling Workflow for 4-Nitrocatechol Sulfate
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Click to download full resolution via product page
Caption: A stepwise workflow for the safe handling of 4-Nitrocatechol sulfate.

Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Nitrocatechol Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1204417/docs#comprehensive-safety-and-handling-
guide-for-4-nitrocatechol-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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